Cas no 1705548-03-3 (2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1705548-03-3
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4899658
• Update Time: 2025-11-02

2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C6H5F3N2O/c7-6(8,9)4-1-3(12)2-11-5(4)10/h1-2,12H,(H2,10,11)
• InChI Key： MJCXJZFYQQYCMI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1N)O)(F)F

Computed Properties

• Exact Mass: 178.03539727 g/mol
• Monoisotopic Mass: 178.03539727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.1
• Molecular Weight: 178.11

Additional information on 2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine

Comprehensive Guide to 2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1705548-03-3): Properties, Applications, and Market Insights

2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1705548-03-3) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This trifluoromethyl-substituted pyridine derivative has garnered attention due to its unique structural features, including an amino group and a hydroxy group at the 2- and 5-positions, respectively. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it a valuable building block in drug discovery.

The compound's molecular formula is C₆H₅F₃N₂O, with a molecular weight of 178.11 g/mol. Its pyridine core and functional groups contribute to its versatility in organic synthesis, particularly in the development of small-molecule inhibitors and biologically active compounds. Researchers are increasingly exploring its applications in medicinal chemistry, where it serves as a key intermediate for kinase inhibitors and antiviral agents.

One of the most searched topics related to 2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine is its role in drug discovery. With the growing demand for novel therapeutics, this compound has been investigated for its potential in targeting protein-protein interactions and enzyme modulation. Its trifluoromethyl group is particularly advantageous in improving binding affinity and pharmacokinetic properties, aligning with current trends in precision medicine.

In addition to pharmaceutical applications, 2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine is also relevant in agrochemical research. The pyridine scaffold is a common motif in herbicides and fungicides, and the introduction of a trifluoromethyl group can enhance bioactivity. This has led to increased interest in its use for developing next-generation crop protection agents, especially in light of global food security challenges.

The synthesis of 2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine typically involves multi-step organic reactions, including halogenation, amination, and hydroxylation. Recent advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes, such as catalyzed reactions and flow chemistry, to reduce environmental impact. These innovations align with the broader industry shift toward sustainable manufacturing.

Market demand for 2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine is driven by its applications in life sciences and material science. As the pharmaceutical industry continues to invest in targeted therapies, the need for high-quality intermediates like this compound is expected to grow. Additionally, its potential use in electronic materials and catalysts further expands its commercial relevance.

For researchers and manufacturers, sourcing 2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine with high purity is critical. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to ensure quality control. Storage recommendations typically include keeping the compound in a cool, dry place under inert conditions to maintain stability.

In summary, 2-Amino-5-hydroxy-3-(trifluoromethyl)pyridine (CAS No. 1705548-03-3) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable tool for researchers exploring innovative therapies and sustainable solutions. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biotechnology.